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Compound of Interest
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Cat. No.: B057454 Get Quote

Abstract
This application note presents a detailed and robust protocol for the quantification of

semduramicin in poultry feed matrices using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS). The described methodology, including a straightforward solvent

extraction and a sensitive LC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode, is

suitable for researchers, scientists, and professionals in the field of drug development and feed

safety analysis. The protocol provides comprehensive details on sample preparation,

chromatographic separation, and mass spectrometric detection, along with validation

parameters to ensure data quality and reliability.

Introduction
Semduramicin is a polyether ionophore antibiotic widely used as a coccidiostat in the poultry

industry to control and prevent coccidiosis, a parasitic disease of the intestinal tract. Regulatory

bodies in many countries have established maximum residue limits (MRLs) for semduramicin
in animal feed to ensure animal and human safety. Accurate and sensitive quantification of

semduramicin in complex feed matrices is therefore crucial for regulatory compliance and

quality control. This application note describes a highly selective and sensitive LC-MS/MS

method for the determination of semduramicin in poultry feed.
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Standards: Semduramicin sodium (analytical standard), Nigericin (internal standard)

Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade)

Reagents: Ammonium formate (LC-MS grade)

Solid Phase Extraction (SPE) Cartridges (optional for cleanup): C18 cartridges (e.g., 500 mg,

6 mL)

Filters: 0.22 µm syringe filters (PTFE or nylon)

Standard and Internal Standard Preparation
Semduramicin Stock Solution (100 µg/mL): Accurately weigh 10 mg of semduramicin
sodium standard and dissolve it in 100 mL of methanol.

Working Standard Solutions (0.1 - 10 µg/mL): Prepare a series of working standard solutions

by serial dilution of the stock solution with methanol.

Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 10 mg of Nigericin and

dissolve it in 100 mL of methanol.

IS Working Solution (1 µg/mL): Dilute the IS stock solution with methanol to a final

concentration of 1 µg/mL.

Sample Preparation
Homogenization: Grind the poultry feed sample to a fine powder (e.g., using a laboratory

mill) to ensure homogeneity.

Extraction:

Weigh 5 g of the homogenized feed sample into a 50 mL polypropylene centrifuge tube.

Add 20 mL of acetonitrile.

Add a specified volume of the internal standard working solution (e.g., 100 µL of 1 µg/mL

Nigericin).
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Vortex for 1 minute to ensure thorough mixing.

Shake on a mechanical shaker for 30 minutes at room temperature.

Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

Filtration and Dilution:

Carefully collect the supernatant.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

Dilute the filtered extract with the initial mobile phase if necessary to fit within the

calibration range.

LC-MS/MS Method
Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm)

Mobile Phase A: Water with 5 mM ammonium formate

Mobile Phase B: Acetonitrile with 5 mM ammonium formate

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Gradient Program:

0-1 min: 80% A, 20% B

1-8 min: Linear gradient to 10% A, 90% B

8-10 min: Hold at 10% A, 90% B
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10.1-12 min: Return to 80% A, 20% B (re-equilibration)

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Ion Source Temperature: 500 °C

IonSpray Voltage: 5500 V

Curtain Gas: 30 psi

Collision Gas: 9 psi

Data Presentation
The following table summarizes the quantitative data and MRM transitions for the analysis of

semduramicin and the internal standard, nigericin. Two options for the semduramicin
precursor ion are provided ([M+NH₄]⁺ and [M+K]⁺), as both may be observed depending on

instrument conditions and mobile phase additives.
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Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

Semduramicin

(Quantifier)

891.6

([M+NH₄]⁺)
629.5 150 35

Semduramicin

(Qualifier)

891.6

([M+NH₄]⁺)
457.4 150 45

Alternative

Semduramicin

(Quantifier)

911.4 ([M+K]⁺) 849.6 150 40

Alternative

Semduramicin

(Qualifier)

911.4 ([M+K]⁺) 867.0 150 40

Nigericin (IS)
742.5

([M+NH₄]⁺)
501.3 150 30

The following table presents typical method validation parameters for the quantification of

semduramicin in poultry feed.[1][2][3]

Parameter Result

Linearity Range 5 - 100 ng/mL

Correlation Coefficient (r²) > 0.99

Limit of Detection (LOD) < 1 mg/kg[2]

Limit of Quantification (LOQ) 3 mg/kg[2]

Recovery 89 - 95%[2]

Repeatability (RSDr) 2.8 - 3.2%[3]

Intermediate Precision (RSDip) 3.7 - 7.3%[3]
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Caption: Experimental workflow for semduramicin quantification.
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Conclusion
The LC-MS/MS method detailed in this application note provides a reliable and sensitive

approach for the quantification of semduramicin in poultry feed. The simple extraction

procedure, combined with the selectivity of tandem mass spectrometry, allows for accurate

determination of semduramicin at levels relevant to regulatory compliance. The provided

validation data demonstrates that the method is fit for its intended purpose in routine feed

analysis laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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